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Compound of Interest

Compound Name: Ethyl 4-phenylbutanoate

Cat. No.: B042043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

ethyl 4-phenylbutanoate (CAS No. 10031-93-3). The information is presented to support

research, development, and quality control activities where this compound is utilized. All

quantitative data is summarized for clarity, and detailed experimental methodologies are

provided for key physical property determinations.

Core Physical and Chemical Properties
Ethyl 4-phenylbutanoate, also known as ethyl benzenebutanoate, is a fatty acid ester. It

presents as a colorless, slightly oily liquid with a characteristic fruity and floral aroma.[1] This

compound is very hydrophobic and practically insoluble in water.[2]

Quantitative Data Summary
The following table summarizes the key physical properties of ethyl 4-phenylbutanoate
compiled from various sources.
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Property Value Source(s)

Molecular Formula C₁₂H₁₆O₂ [1][3]

Molecular Weight 192.25 g/mol [1][3]

Boiling Point
275.00 to 276.00 °C at 760.00

mm Hg100 °C at 1 mmHg
[1][3]

Density 1.002 g/cm³0.986-0.992 g/cm³ [1][4]

Refractive Index 1.4941.489-1.495 [1][4]

Solubility
Insoluble in water; Soluble in

oils and ethanol.
[1]

LogP (Predicted) 3.26 [2][5]

Appearance
Colorless slightly oily liquid.[1]

Colorless Oil.
[1]

Odor
Fruity, floral aroma.[1] Sweet,

fruity, plum-like odor.[3]
[1][3]

Experimental Protocols
The following sections detail the generalized experimental methodologies for determining the

key physical properties of a liquid organic compound such as ethyl 4-phenylbutanoate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like ethyl 4-phenylbutanoate, which has a relatively high boiling

point at atmospheric pressure, distillation under reduced pressure is a common method for its

determination.

Methodology: Simple Distillation

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask.
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Sample Preparation: A sample of ethyl 4-phenylbutanoate is placed in the round-bottom

flask along with a few boiling chips to ensure smooth boiling.

Heating: The flask is gently heated using a heating mantle.

Temperature Measurement: The temperature is monitored using a thermometer with the bulb

placed just below the side arm of the distillation head to accurately measure the temperature

of the vapor that is in equilibrium with the liquid.

Data Recording: The temperature at which the liquid actively boils and a steady stream of

distillate is collected is recorded as the boiling point. For distillation under reduced pressure,

a vacuum pump is connected to the apparatus, and the pressure is recorded along with the

boiling temperature.

Measurement of Density
The density of a liquid is its mass per unit volume. The pycnometer method is a precise

technique for determining the density of liquids.

Methodology: Pycnometer Method

Apparatus: A pycnometer, which is a glass flask with a close-fitting ground glass stopper with

a capillary tube through it, is used.

Calibration: The pycnometer is first cleaned, dried, and weighed empty. It is then filled with a

reference liquid of known density (e.g., deionized water) at a specific temperature, and

weighed again. The volume of the pycnometer is calculated from the mass and density of the

reference liquid.

Sample Measurement: The pycnometer is emptied, dried, and then filled with ethyl 4-
phenylbutanoate at the same temperature.

Weighing: The filled pycnometer is weighed.

Calculation: The density of the ethyl 4-phenylbutanoate is calculated by dividing the mass

of the sample by the calibrated volume of the pycnometer.
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Measurement of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and is sensitive to

temperature and the wavelength of light used. An Abbe refractometer is commonly used for this

measurement.

Methodology: Abbe Refractometer

Instrument Calibration: The refractometer is calibrated using a standard liquid with a known

refractive index (e.g., distilled water).

Sample Application: A few drops of ethyl 4-phenylbutanoate are placed on the prism

surface of the refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature at

which the measurement is made is also recorded, as the refractive index is temperature-

dependent.

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology: Qualitative Solubility Test

Sample Preparation: A small, measured amount of ethyl 4-phenylbutanoate (e.g., 0.1 mL)

is placed in a test tube.

Solvent Addition: A measured volume of the solvent to be tested (e.g., 3 mL of water) is

added to the test tube.

Observation: The mixture is agitated, and the solubility is observed. A compound is

considered soluble if it forms a homogeneous solution with the solvent. If it is insoluble, it will
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form a separate layer or a cloudy suspension.

Systematic Testing: This process is repeated with a range of solvents of varying polarities,

such as ethanol, and other organic solvents, to build a solubility profile for the compound.

Experimental Workflow
The following diagram illustrates a logical workflow for the physical characterization of a liquid

organic compound like ethyl 4-phenylbutanoate.
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Workflow for Physical Property Characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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